Cas no 2221812-02-6 (6-Bromo-2,4-dichloro-5-methylaniline)

• Product Name: 6-Bromo-2,4-dichloro-5-methylaniline
• CAS No: 2221812-02-6
• MF: C₇H₆BrCl₂N
• MW: 254.939239025116
• MDL: MFCD31619452
• CID: 5073814
• Update Time: 2026-03-01

6-Bromo-2,4-dichloro-5-methylaniline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2,4-dichloro-5-methylaniline

• MDL： MFCD31619452
• Inchi： 1S/C7H6BrCl2N/c1-3-4(9)2-5(10)7(11)6(3)8/h2H,11H2,1H3
• InChI Key： OAGIFRFAYNCUDU-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1C)Cl)Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• XLogP3: 3.6
• Topological Polar Surface Area: 26

Additional information on 6-Bromo-2,4-dichloro-5-methylaniline

6-Bromo-2,4-dichloro-5-methylaniline: A Comprehensive Overview

6-Bromo-2,4-dichloro-5-methylaniline, also known by its CAS number CAS No 2221812-02-6, is a complex aromatic amine compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and material engineering.

The molecular structure of 6-Bromo-2,4-dichloro-5-methylaniline consists of a benzene ring substituted with bromine, chlorine, and methyl groups at specific positions. The presence of these substituents imparts distinct electronic and steric effects, making the compound highly versatile for various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of biologically active compounds and advanced materials.

One of the most notable aspects of 6-Bromo-2,4-dichloro-5-methylaniline is its reactivity under different chemical conditions. Researchers have explored its behavior in nucleophilic aromatic substitution reactions, where the substituents on the benzene ring play a crucial role in determining the reaction pathway and product selectivity. These findings have been instrumental in developing efficient synthetic routes for complex molecules with potential pharmacological applications.

In terms of physical properties, CAS No 2221812-02-6 exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under thermal and oxidative conditions has been thoroughly investigated, making it suitable for use in high-temperature chemical processes.

The synthesis of 6-Bromo-2,4-dichloro-5-methylaniline typically involves a multi-step process that includes bromination, chlorination, and methylation reactions. Recent advancements in catalytic methods have enabled the optimization of these steps, leading to higher yields and improved purity levels.

From an application standpoint, CAS No 2221812-02-6 has found utility in the development of agrochemicals, where its ability to act as a precursor for herbicides and insecticides has been exploited. Additionally, it serves as a valuable building block in the construction of advanced polymers and functional materials.

In conclusion, 6-Bromo-2,4-dichloro-5-methylaniline, or CAS No 2221812-02-6, stands out as a critical compound in modern chemistry due to its unique properties and diverse applications. Ongoing research continues to uncover new avenues for its use, solidifying its position as an essential component in both academic and industrial settings.